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Compound of Interest

Compound Name: 2-Cyclopentylethanamine

Cat. No.: B154097

An In-depth Technical Guide to the Health and Safety of Cyclopentaneethanamine and Related
Compounds

This guide provides comprehensive health and safety information for Cyclopentaneethanamine
and structurally related compounds, intended for researchers, scientists, and drug development
professionals. Due to the potential for ambiguity in nomenclature, this document addresses 2-
Cyclopentylethanamine (the most direct interpretation of Cyclopentaneethanamine), as well
as Cyclopentamine (N,a-dimethyl-cyclopentaneethanamine), 1-Cyclopentyl-N-methyl-
methanamine, and Cyclopentanamine, to provide a thorough resource for the scientific
community.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of these compounds is fundamental to
their safe handling and use in experimental settings. The following tables summarize key data
for each compound.

Table 1: Physical and Chemical Properties of 2-Cyclopentylethanamine
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Property Value Reference
CAS Number 5763-55-3 [1]
Molecular Formula C7H1sN [1]
Molecular Weight 113.20 g/mol [1]
Boiling Point 158-159 °C [2]
Density (Predicted) 0.871+0.06 g/cm3 [2]
pKa (Predicted) 10.72+0.10 [2]
Appearance Colorless liquid [2]

Table 2: Physical and Chemical Properties of Cyclopentamine (N,a-dimethyl-
cyclopentaneethanamine)

Property Value Reference
CAS Number 102-45-4

Molecular Formula CoH1oN

Molecular Weight 141.25 g/mol

XLogP3 2.9

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 3

Table 3: Physical and Chemical Properties of 1-Cyclopentyl-N-methyl-methanamine
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Property Value Reference
CAS Number 4492-51-7 [3]
Molecular Formula C7HisN [3]
Molecular Weight 113.2 g/mol [3]
Boiling Point 105 °C (at 210 Torr) [3]
Density (Predicted) 0.837+0.06 g/cm3 [3]

Table 4: Physical and Chemical Properties of Cyclopentanamine

Property Value Reference
CAS Number 1003-03-8 [4]
Molecular Formula CsH1iN [4]
Molecular Weight 85.15 g/mol [4]

Boiling Point 106 - 108 °C [5]

Flash Point 17 °C [5]

Density 0.863 g/cm? at 25 °C

log Pow 0.83 at 20 °C

Toxicological Data

The toxicological profiles of these compounds are critical for risk assessment in a laboratory
setting. The available data, primarily from GHS classifications and acute toxicity studies, are
summarized below.

Table 5: GHS Hazard Classifications
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Compound

Hazard Statements Reference

2-Cyclopentylethanamine

H226: Flammable liquid and
vapor.H302: Harmful if
swallowed.H314: Causes

: [1]
severe skin burns and eye
damage.H319: Causes serious

eye irritation.

Cyclopentamine

Not explicitly classified in the
provided results. However,
related amines are known to

be irritants.

1-Cyclopentyl-N-methyl-

methanamine

Not Classified. [6]

Cyclopentanamine

H225: Highly flammable liquid
and vapor.H300: Fatal if
swallowed.H314: Causes
severe skin burns and eye
damage.H317: May cause an
allergic skin reaction.H331:
Toxic if inhaled.H412: Harmful

to aquatic life with long lasting

effects.
Table 6: Acute Toxicity Data

Compound Endpoint Value Species Reference
Cyclopentanamin )

LC50 Inhalation 7.7 mg/L (4 h) Rat [51[7]
e
Cyclopentanamin

LD50 Oral 26.15 mg/kg Rat

e

Experimental Protocols
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Detailed experimental protocols for specific toxicological studies on these exact compounds

are not readily available in the public domain. However, standardized OECD guidelines are

typically followed for such assessments. Below are generalized methodologies for key

toxicological endpoints.

Acute Oral Toxicity (OECD Test Guideline 401)

This guideline provides a method for assessing the median lethal dose (LD50) of a substance

when administered orally.

Animal Model: Typically, young adult rats of a single strain are used.

Dosage: A range of doses of the test substance, dissolved or suspended in a suitable vehicle
(e.g., water, corn oil), is administered by gavage to groups of animals.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 is calculated using appropriate statistical methods.

Acute Inhalation Toxicity (OECD Test Guideline 403)

This guideline details the procedure for evaluating the median lethal concentration (LC50) of a

substance in the air.

Animal Model: Rats are the preferred species.

Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-
body or nose-only inhalation chamber for a defined period (typically 4 hours).

Concentration: Several concentration levels are tested.

Observation: Animals are monitored for signs of toxicity during and after exposure for up to
14 days.

Pathology: Gross necropsy is performed on all animals.
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Data Analysis: The LC50 is determined from the concentration-mortality data.

Skin Corrosion/irritation (OECD Test Guideline 404)

This test assesses the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.[8]

Animal Model: Albino rabbits are typically used.

Application: A small amount of the test substance is applied to a shaved patch of skin on the
back of the animal.

Observation: The skin is observed for erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Classification: The substance is classified as corrosive or irritant based on the severity and
persistence of the skin lesions.

Eye Corrosion/irritation (OECD Test Guideline 405)

This method evaluates the potential for a substance to cause serious eye damage.

Animal Model: Albino rabbits are the standard model.

Application: A small, measured amount of the test substance is instilled into the conjunctival
sac of one eye of the animal.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis at 1, 24, 48, and 72 hours after instillation.

Scoring: Ocular lesions are scored using a standardized system.

Classification: The substance is classified based on the severity and reversibility of the
observed eye damage.

Signaling Pathways and Mechanism of Action
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Cyclopentamine (N,a-dimethyl-
cyclopentaneethanamine)

Cyclopentamine is a sympathomimetic agent that acts as a vasoconstrictor. Its primary
mechanism of action involves the release of catecholamine neurotransmitters, including
norepinephrine, epinephrine, and dopamine. This action on norepinephrine and epinephrine is
responsible for its vasoconstrictive effects, which were historically utilized for nasal
decongestion. The stimulant properties of cyclopentamine are attributed to its effects on all

three of these neurotransmitters.
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Caption: Proposed mechanism of Cyclopentamine action.

Other Cyclopentaneethanamine Derivatives

Detailed information on the specific signaling pathways and mechanisms of action for 2-
Cyclopentylethanamine, 1-Cyclopentyl-N-methyl-methanamine, and Cyclopentanamine is not
well-documented in publicly available literature. However, based on their structural similarities
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to other biologically active amines, it is plausible that they may interact with various receptors
and enzymes within the central nervous system and peripheral tissues. Cyclopentanamine and
its derivatives are utilized as intermediates in the synthesis of pharmaceuticals and
agrochemicals.[9] The cyclopentane ring is a recurring motif in medicinal chemistry, and its
derivatives have been explored for various therapeutic applications, including as enzyme
inhibitors and antimicrobial agents.[10] For instance, some cyclopentane derivatives have
shown potential as neuraminidase inhibitors for influenza.[10]

Safe Handling and Storage

Adherence to strict safety protocols is paramount when working with these compounds.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.
o Body Protection: A lab coat and closed-toe shoes are required.

e Respiratory Protection: All handling should be conducted in a well-ventilated chemical fume
hood.

Handling

e Avoid contact with skin, eyes, and clothing.
e Do not breathe vapors or mists.
¢ Use only non-sparking tools, especially for flammable compounds like Cyclopentanamine.

e Grounding and bonding of containers and receiving equipment are necessary to prevent
static discharge.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
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» Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures

Spills

o Evacuate the area and ensure adequate ventilation.
o Remove all sources of ignition.

o Wear appropriate PPE.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

First Aid

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

This guide is intended to provide a comprehensive overview of the health and safety
information for Cyclopentaneethanamine and related compounds. It is crucial for all personnel
to consult the specific Safety Data Sheet (SDS) for the particular compound being used and to
adhere to all institutional safety policies and procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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